Cas no 82342-81-2 (1H-INDOLE, 3-METHYL-1-(TRIFLUOROACETYL)-)

1H-INDOLE, 3-METHYL-1-(TRIFLUOROACETYL)- structure
82342-81-2 structure
Product Name:1H-INDOLE, 3-METHYL-1-(TRIFLUOROACETYL)-
CAS No:82342-81-2
MF:C11H8F3NO
MW:227.18253326416
CID:3225334
PubChem ID:12955901
Update Time:2025-04-21

1H-INDOLE, 3-METHYL-1-(TRIFLUOROACETYL)- Chemical and Physical Properties

Names and Identifiers

    • 1H-INDOLE, 3-METHYL-1-(TRIFLUOROACETYL)-
    • Ethanone, 2,2,2-trifluoro-1-(3-methyl-1H-indol-1-yl)-
    • 3-Methylindole, N-trifluoroacetyl-
    • 2,2,2-trifluoro-1-(3-methyl-1H-indol-1-yl)ethan-1-one
    • N-trifluoroacetyl-3-methylindole
    • HS-7029
    • PEJJIQKHDNSFNO-UHFFFAOYSA-N
    • 82342-81-2
    • Inchi: 1S/C11H8F3NO/c1-7-6-15(10(16)11(12,13)14)9-5-3-2-4-8(7)9/h2-6H,1H3
    • InChI Key: PEJJIQKHDNSFNO-UHFFFAOYSA-N
    • SMILES: FC(C(N1C=C(C)C2C=CC=CC1=2)=O)(F)F

Computed Properties

  • Exact Mass: 227.05579836g/mol
  • Monoisotopic Mass: 227.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 22Ų
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